Cas no 2503205-96-5 (5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2503205-96-5
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD32859484
• CID: 5670678
• PubChem ID: 155822682
• Update Time: 2025-08-05

5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2503205-96-5
• 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride
• 5-(Aminomethyl)oxolane-3-carboxylic acid;hydrochloride
• EN300-27150556
• 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers

• MDL： MFCD32859484
• Inchi： 1S/C6H11NO3.ClH/c7-2-5-1-4(3-10-5)6(8)9;/h4-5H,1-3,7H2,(H,8,9);1H
• InChI Key： ZXJZBTSTSKDRNJ-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C(=O)O)CC1CN

Computed Properties

• Exact Mass: 181.0505709g/mol
• Monoisotopic Mass: 181.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers

Introduction to 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers (CAS No. 2503205-96-5)

5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers, identified by the chemical identifier CAS No. 2503205-96-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This mixture of diastereomers exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents. The compound's structure, featuring a 5-(aminomethyl)oxolane-3-carboxylic acid moiety combined with a hydrochloride salt form, contributes to its versatility in molecular interactions and biological activities.

The aminomethyl group in the molecule provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties. This feature is particularly advantageous in drug design, where precise control over molecular architecture is crucial for optimizing pharmacokinetic and pharmacodynamic profiles. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this mixture of diastereomers, allowing researchers to explore its potential applications in greater detail. The diastereomeric mixture presents a unique opportunity to study the influence of stereochemistry on biological activity, which is a critical consideration in modern drug development. By understanding how different stereoisomers interact with biological targets, scientists can design more effective and selective therapeutic agents.

In the realm of medicinal biology, 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride has shown promise in preclinical studies as a precursor for bioactive molecules. Its structural framework can be modified to develop compounds with enhanced binding affinity and reduced toxicity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The hydrochloride form ensures that the compound remains stable under various storage conditions, facilitating its use in both research and industrial settings.

The synthesis of this mixture involves sophisticated organic transformations that highlight the intersection of traditional and modern chemical methodologies. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain the desired diastereomer ratio, ensuring that the final product meets stringent quality standards. These synthetic strategies not only underscore the compound's complexity but also demonstrate the advancements in chemical manufacturing processes that enable the production of high-purity pharmaceutical intermediates.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the interactions between 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride and biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. By leveraging computational tools, researchers can predict potential side effects and optimize drug candidates before they enter clinical trials. This approach aligns with the broader trend toward precision medicine, where individual patient characteristics are taken into account to tailor therapeutic strategies.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural diversity. 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride fits well within this category, offering a scaffold that can be modified to produce novel therapeutics. Its unique combination of functional groups makes it a versatile building block for drug discovery programs targeting various diseases, including neurological disorders and metabolic conditions.

In conclusion, 5-(aminomethyl)oxolane-3-carboxylic acid hydrochloride, Mixture of diastereomers (CAS No. 2503205-96-5) represents a significant advancement in pharmaceutical chemistry. Its structural features, synthetic accessibility, and potential biological applications make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.